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Compound of Interest

Compound Name: 4-Methoxycyclohexanol

Cat. No.: B3421657

An In-Depth Technical Guide to 4-Methoxycyclohexanol: Synthesis, Reactions, and
Applications

Introduction

4-Methoxycyclohexanol is a versatile alicyclic alcohol that serves as a crucial intermediate
and building block in various fields of chemical synthesis, ranging from pharmaceuticals to the
fragrance industry.[1][2][3] Its unique structure, featuring a cyclohexane ring substituted with
both a hydroxyl and a methoxy group, imparts specific stereochemical and reactive properties
that are highly valued in the design of complex molecules. This guide provides a
comprehensive overview of 4-Methoxycyclohexanol, focusing on its fundamental properties,
synthesis, key chemical transformations, and significant applications for researchers and
professionals in drug development and chemical research.

The compound is identified by the CAS Number: 18068-06-9 and its systematic IUPAC Name:
4-methoxycyclohexan-1-ol.[1][4][5][6]

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for
its effective application in research and synthesis. The properties of 4-Methoxycyclohexanol
are summarized in the table below.
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Property Value Source(s)

CAS Number 18068-06-9 [A1[2][4151617118]
IUPAC Name 4-methoxycyclohexan-1-ol [11[415]
Molecular Formula C7H1402 [L121[4151161171
Molecular Weight 130.18 g/mol [1][5]
Appearance Colorless to light yellow liquid [2]

Boiling Point 217 °C at 760 mmHg [7]

Density 0.99 g/cm?3 [7]

Flash Point 89.1°C [7]

Soluble in many organic
Solubility solvents; sparingly soluble in [2]

water.

Synthesis of 4-Methoxycyclohexanol

The most prevalent and efficient method for synthesizing 4-Methoxycyclohexanol is through
the catalytic hydrogenation of 4-methoxyphenol.[3][8] This transformation is a classic example
of aromatic ring reduction, a fundamental process in organic synthesis for converting flat,
aromatic structures into three-dimensional alicyclic systems.

Catalytic Hydrogenation of 4-Methoxyphenol: A Step-by-
Step Protocol

This protocol details the reduction of 4-methoxyphenol to 4-methoxycyclohexanol, a process
that achieves high yield and purity.[8][9]

Experimental Rationale:

o Catalyst: Palladium on carbon (Pd/C) is the catalyst of choice due to its high activity and
selectivity for aromatic ring hydrogenation under manageable conditions. The carbon support
provides a high surface area for the palladium nanoparticles, maximizing catalytic efficiency.
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» Solvent: Methanol is an excellent solvent for this reaction as it readily dissolves the starting
material, 4-methoxyphenol, and is relatively inert under the reaction conditions.

e Pressure and Temperature: The use of elevated pressure (7 MPa) and temperature (140 °C)
is crucial to overcome the aromatic stabilization of the benzene ring and drive the
hydrogenation to completion in a reasonable timeframe.[8]
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Caption: Workflow for the synthesis of 4-Methoxycyclohexanol.
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Protocol:

Preparation: In a suitable high-pressure reactor, dissolve 400 g of 4-methoxyphenol in 450
mL of methanol.[8]

Catalyst Addition: Carefully add 40 g of 5 wt% palladium on carbon catalyst to the solution.

Reaction Setup: Seal the reactor and purge it with hydrogen gas. Pressurize the system to 7
MPa with hydrogen.[8]

Hydrogenation: While stirring vigorously, heat the mixture to 140 °C and maintain these
conditions for 5 hours.[8]

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully
vent the excess hydrogen.

Purification: Remove the palladium-carbon catalyst by filtration. The resulting filtrate is then
subjected to distillation under reduced pressure to remove the methanol solvent, yielding 4-
methoxycyclohexanol with a purity of approximately 97% and a yield of around 98.5%.[8]

Key Chemical Reactions

4-Methoxycyclohexanol is a valuable intermediate due to the reactivity of its secondary
alcohol group. The most significant reaction is its oxidation to the corresponding ketone, 4-
methoxycyclohexanone.[1]

Oxidation to 4-Methoxycyclohexanone

The conversion of 4-methoxycyclohexanol to 4-methoxycyclohexanone is a critical step in the
synthesis of various fine chemicals and pharmaceutical precursors.[10]

Experimental Rationale:

o Oxidizing Agent: Pyridinium chlorochromate (PCC) is a mild and selective oxidizing agent
that efficiently converts primary and secondary alcohols to aldehydes and ketones,
respectively, without over-oxidation. It is particularly useful for small-scale laboratory
preparations.
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e Solvent: Methylene chloride (dichloromethane) is a common solvent for PCC oxidations as it
is relatively inert and allows for easy product isolation.
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Caption: Oxidation of 4-Methoxycyclohexanol to 4-Methoxycyclohexanone.

Protocol for Oxidation using PCC:

Preparation: To a flask containing methylene chloride, add 11 g of pyridinium
chlorochromate.[11]

» Addition of Alcohol: While stirring, add a solution of 4.2 g of 4-methoxycyclohexanol
dissolved in 30 mL of methylene chloride.[11]

e Reaction: Allow the reaction to proceed at room temperature for 3 hours.[11]

 Purification: Upon completion, the product can be purified by passing the reaction mixture
through a column of Florisil. Subsequent distillation will yield pure 4-methoxycyclohexanone.
[11]

Alternative "Green" Oxidation: For larger-scale and more environmentally sustainable
syntheses, the use of hydrogen peroxide as an oxidant with a molecular sieve-supported
phosphotungstic acid catalyst is a preferred method.[10][12] This approach is advantageous as
the only byproduct is water, leading to a significantly improved atom economy.[1]

Applications in Research and Drug Development

4-Methoxycyclohexanol's utility stems from its role as a versatile building block in organic
synthesis.[1][2]
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Pharmaceutical Synthesis: It serves as a key intermediate in the creation of a wide array of
pharmaceutical compounds.[1][2] Its cyclohexane core provides a scaffold that can be further
functionalized to produce complex molecular architectures found in many bioactive
molecules.

Fragrance Industry: The pleasant odor of 4-Methoxycyclohexanol makes it a valuable
component in the formulation of perfumes and flavoring agents.[1][2]

Biomass Conversion: In the field of sustainable chemistry, it is used in the selective synthesis
of cyclohexanol intermediates from lignin-based phenolics, contributing to the conversion of
biomass into valuable chemicals.[1]

Fine Chemical Intermediate: The derivative, 4-methoxycyclohexanone, is an important
intermediate in the synthesis of various pesticides and medicines.[10][12]

Safety and Handling

While comprehensive toxicity data is limited, 4-Methoxycyclohexanol is classified as a mild

irritant.[1] Based on the Globally Harmonized System (GHS) classifications from multiple

reports, it may cause skin and eye irritation.[5]

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety
goggles, and a lab coat when handling this chemical.[13][14]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of vapors.[13][14]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
[13][14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][10]

Conclusion

4-Methoxycyclohexanol is a compound of significant industrial and academic interest. Its

straightforward synthesis from readily available precursors, coupled with the versatile reactivity
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of its hydroxyl group, establishes it as a valuable intermediate in organic synthesis. For
researchers and professionals in drug development and chemical manufacturing, a solid
understanding of the properties, synthesis, and reaction chemistry of 4-Methoxycyclohexanol
Is essential for leveraging its full potential in the creation of novel and valuable molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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